Cas no 2227725-77-9 (rac-(3R,4S)-4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol
• CAS No: 2227725-77-9
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5875224
• PubChem ID: 165601905
• Update Time: 2025-11-07

rac-(3R,4S)-4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol
• EN300-1626922
• 2227725-77-9

• Inchi： 1S/C10H15NOS/c1-6-5-13-7(2)10(6)8-3-11-4-9(8)12/h5,8-9,11-12H,3-4H2,1-2H3/t8-,9-/m1/s1
• InChI Key： JKMRBXNMHWAINT-RKDXNWHRSA-N
• SMILES： S1C=C(C)C(=C1C)[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.5Ų

Additional information on rac-(3R,4S)-4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol

Professional Introduction to rac-(3R,4S)-4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol (CAS No. 2227725-77-9)

Rac-(3R,4S-4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol) is a meticulously crafted compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2227725-77-9, represents a fascinating intersection of organic chemistry and pharmacology, showcasing potential applications in the development of novel therapeutic agents.

The molecular structure of rac-(3R,4S-4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol is characterized by its pyrrolidinyl backbone and the incorporation of a 2,4-dimethylthiophen-3-yl moiety. This unique arrangement not only contributes to the compound's distinct chemical properties but also opens up possibilities for diverse biological activities. The stereochemistry defined by the 3R,4S configuration is particularly noteworthy, as it can influence the compound's interactions with biological targets and its overall efficacy.

In recent years, there has been a growing interest in heterocyclic compounds for their potential as pharmacological intermediates. The pyrrolidine ring in rac-(3R,4S-4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol is a key feature that has attracted the attention of researchers exploring new drug candidates. Pyrrolidine derivatives are known for their versatility in medicinal chemistry, often serving as scaffolds for compounds with diverse biological functions.

The 2,4-dimethylthiophen-3-yl substituent adds another layer of complexity to this compound. Thiophene-based structures are widely recognized for their role in various pharmaceuticals due to their stability and ability to interact with biological receptors. The dimethyl substitution at the 2 and 4 positions enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and absorption.

Recent studies have begun to explore the pharmacological potential of rac-(3R,4S-4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol. Initial research suggests that this compound may exhibit properties relevant to neurological disorders. The combination of the pyrrolidinyl core and the thiophene derivative hints at potential interactions with neurotransmitter systems, making it a promising candidate for further investigation in this area.

The stereochemical purity of rac-(3R,4S-4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol is another critical aspect that has been thoroughly examined. The specific configuration at the 3 and 4 positions can significantly impact the compound's biological activity. Researchers have employed advanced synthetic techniques to ensure high enantiomeric purity, which is essential for evaluating its pharmacokinetic and pharmacodynamic properties.

In addition to its potential applications in neurological research, rac-(3R,4S-4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol may also have implications in other therapeutic areas. Its unique structural features make it a versatile building block for further derivatization. By modifying different parts of the molecule, scientists can explore new analogs with enhanced or altered biological activities.

The synthesis of rac-(3R,4S-4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol involves a series of well-designed chemical transformations. These include functional group interconversions and stereocontrolled reactions that are critical for achieving the desired molecular architecture. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, aligning with current trends in green chemistry.

Ongoing research is expanding our understanding of how rac-(3R,4S-4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol interacts with biological targets at a molecular level. Techniques such as X-ray crystallography and computational modeling are being employed to elucidate its binding modes within various receptors. These insights are crucial for optimizing its design and improving its therapeutic potential.

The future prospects for rac-(3R,4S-4-(2,4-dimethylthiophen-3-ylo))pyrrolidin- -ol are promising. As more data becomes available on its biological activities and synthetic feasibility, -it is likely to be explored further in preclinical studies. -These studies will provide valuable information on its safety profile, -pharmacokinetics, -and potential clinical applications. -Collaborations between academic institutions -and pharmaceutical companies could accelerate -the development process -and bring this compound closer to real-world therapeutic use.